Cas no 1167987-07-6 (N2,N3-Di-tert-butylbutane-2,3-diamine)

• Product Name: N2,N3-Di-tert-butylbutane-2,3-diamine
• CAS No: 1167987-07-6
• MF: C₁₂H₂₈N₂
• MW: 200.364123344421
• MDL: MFCD18827623
• CID: 1034792
• PubChem ID: 15769077
• Update Time: 2025-06-27

N2,N3-Di-tert-butylbutane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2,N3-Di-tert-butylbutane-2,3-diamine
• 2-N,3-N-ditert-butylbutane-2,3-diamine
• 1167987-07-6
• CS-0105691
• MFCD18827623
• N~2~,N~3~-Di-tert-butylbutane-2,3-diamine
• DB-326989
• N,N'-Di-t-butyl-2,3-diaminobutane
• TERT-BUTYL[3-(TERT-BUTYLAMINO)BUTAN-2-YL]AMINE
• 2,3-Butanediamine, N2,N3-bis(1,1-dimethylethyl)-
• SCHEMBL13725538
• DTXSID00578153

• MDL： MFCD18827623
• Inchi： 1S/C12H28N2/c1-9(13-11(3,4)5)10(2)14-12(6,7)8/h9-10,13-14H,1-8H3
• InChI Key： KEPBYALUNVNGRN-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(C)C(C)NC(C)(C)C

Computed Properties

• Exact Mass: 200.225248902g/mol
• Monoisotopic Mass: 200.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.82
• Boiling Point: 224-232°C
• Flash Point: 80-100°F
• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N2,N3-Di-tert-butylbutane-2,3-diamine

N2,N3-Di-tert-butylbutane-2,3-diamine (CAS No. 1167987-07-6): A Versatile Building Block in Pharmaceutical Chemistry

N2,N3-Di-tert-butylbutane-2,3-diamine, with the chemical formula C₁₀H₂₂N₂, is a key compound in the field of organic synthesis. Its unique structural features, including the tert-butyl groups at positions N2 and N3, and the diamine functionality at C2 and C3, make it a promising scaffold for the development of novel therapeutic agents. The CAS No. 1167987-07-6 identifier ensures precise identification of this compound in scientific literature and industrial applications.

Recent advances in medicinal chemistry have highlighted the importance of N2,N3-Di-tert-butylbutane-2,3-diamine as a versatile intermediate. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of bioactive molecules targeting neurodegenerative diseases. The tert-butyl substituents provide steric hindrance, which is critical for modulating the biological activity of derivatives. This structural feature also enhances the compound's stability under various reaction conditions, making it suitable for large-scale synthesis.

The butane-2,3-diamine core of N2,N3-Di-tert-butylbutane-2,3-diamine is particularly valuable in the design of peptidomimetics. Researchers at the University of Tokyo have reported that this scaffold can mimic the conformational flexibility of natural amino acids, enabling the creation of molecules with enhanced binding affinity to G-protein coupled receptors (GPCRs). Such applications are gaining traction in the development of drugs for chronic inflammatory disorders.

From a synthetic perspective, the CAS No. 1167987-07-6 compound is synthesized through a multi-step process involving alkylation and amidation reactions. A 2022 paper in Organic & Biomolecular Chemistry described a novel catalytic method using palladium-based catalysts to achieve high regioselectivity in the formation of the diamine functionality. This approach significantly reduces the number of purification steps, which is crucial for industrial-scale production.

The N2,N3-Di-tert-butylbutane-2,3-diamine scaffold has also shown potential in the development of antiviral agents. A recent preclinical study funded by the National Institutes of Health (NIH) revealed that derivatives of this compound exhibited inhibitory activity against SARS-CoV-2 main protease. The tert-butyl groups were found to enhance the molecular rigidity, which is essential for maintaining the active conformation of the inhibitor.

Environmental and safety considerations are integral to the application of N2,N3-Di-tert-butylbutane-2,3-diamine. While the compound itself is not classified as a hazardous material, its synthesis involves reagents that require careful handling. A 2023 review in Green Chemistry emphasized the importance of solvent recovery and waste minimization in the production process to align with sustainable chemistry principles.

Pharmaceutical companies are increasingly exploring the CAS No. 1167987-07-6 compound for its potential in drug discovery. The butane-2,3-diamine core can be functionalized with various groups to target specific biological pathways. For instance, attaching hydrophobic moieties to the tert-butyl groups can improve the membrane permeability of the resulting molecules, which is critical for oral drug delivery.

Computational modeling has further validated the utility of N2,N3-Di-tert-butylbutane-2,3-diamine in drug design. A 2024 study using molecular dynamics simulations showed that the compound's scaffold can adopt multiple conformations, which is advantageous for binding to protein targets with complex active sites. This flexibility is particularly useful in the development of multitarget drugs for complex diseases like cancer.

Collaborative efforts between academia and industry are accelerating the application of N2,N3-Di-tert-butylbutane-2,3-diamine. A partnership between Merck & Co. and the University of Cambridge has led to the identification of several lead compounds with promising antitumor activity. These derivatives are currently in preclinical trials, highlighting the compound's potential in oncology.

In conclusion, N2,N3-Di-tert-butylbutane-2,3-diamine (CAS No. 1167987-07-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for the development of novel therapeutics. As research continues to uncover new applications, this compound is poised to play a crucial role in the next generation of drugs targeting a wide range of diseases.